Cas no 2411288-33-8 (2-[(2,4-Dimethylphenyl)methyl]azetidine)

• Product Name: 2-[(2,4-Dimethylphenyl)methyl]azetidine
• CAS No: 2411288-33-8
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6235715
• PubChem ID: 146049125
• Update Time: 2025-10-28

2-[(2,4-Dimethylphenyl)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

• EN300-7470897
• 2411288-33-8
• 2-[(2,4-dimethylphenyl)methyl]azetidine
• 2-[(2,4-Dimethylphenyl)methyl]azetidine

• Inchi： 1S/C12H17N/c1-9-3-4-11(10(2)7-9)8-12-5-6-13-12/h3-4,7,12-13H,5-6,8H2,1-2H3
• InChI Key： IREMGRUKHCSLKT-UHFFFAOYSA-N
• SMILES： N1CCC1CC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Additional information on 2-[(2,4-Dimethylphenyl)methyl]azetidine

Exploring 2-[(2,4-Dimethylphenyl)methyl]azetidine (CAS No. 2411288-33-8): Properties, Applications, and Market Insights

2-[(2,4-Dimethylphenyl)methyl]azetidine (CAS No. 2411288-33-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This compound belongs to the azetidine family, a four-membered nitrogen-containing heterocycle, which is increasingly studied for its potential in drug discovery and material science. The presence of the 2,4-dimethylphenyl group enhances its lipophilicity, making it a candidate for modulating bioavailability in medicinal chemistry applications.

The molecular structure of 2-[(2,4-Dimethylphenyl)methyl]azetidine combines an aromatic moiety with a strained heterocycle, offering interesting reactivity patterns. Researchers are particularly interested in its potential as a building block for more complex molecules, especially in the development of novel therapeutic agents. The azetidine ring has shown promise in improving metabolic stability compared to larger heterocycles, addressing one of the key challenges in modern drug design.

Recent studies have focused on the synthetic pathways for 2-[(2,4-Dimethylphenyl)methyl]azetidine, with particular emphasis on green chemistry approaches. The compound's relatively simple structure belies its synthetic challenges, especially in controlling stereochemistry when introducing additional functional groups. Current research explores catalytic methods for its preparation, aiming to improve yields and reduce environmental impact – a hot topic in contemporary organic chemistry.

In pharmaceutical applications, 2-[(2,4-Dimethylphenyl)methyl]azetidine serves as a valuable intermediate. Its structural features make it attractive for developing central nervous system (CNS) drugs, as the azetidine scaffold can enhance blood-brain barrier penetration. Additionally, the compound's potential in creating selective enzyme inhibitors is being investigated, particularly for targets involved in inflammatory pathways – a major focus area in current drug discovery programs.

The material science applications of 2-[(2,4-Dimethylphenyl)methyl]azetidine are equally promising. Its rigid structure and aromatic character make it a candidate for developing novel polymeric materials with specific thermal and mechanical properties. Researchers are exploring its incorporation into specialty polymers that could find use in advanced coatings or electronic materials, aligning with the growing demand for high-performance materials in various industries.

Market analysis indicates growing interest in azetidine derivatives like 2-[(2,4-Dimethylphenyl)methyl]azetidine, particularly from pharmaceutical companies specializing in small molecule therapeutics. The compound's CAS number (2411288-33-8) has seen increased search frequency in chemical databases, reflecting its rising importance in research circles. Suppliers report steady demand from academic institutions and contract research organizations working on next-generation drug candidates.

Quality control and characterization of 2-[(2,4-Dimethylphenyl)methyl]azetidine present specific challenges that have become a focus area for analytical chemists. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for verifying purity and structure, especially given the compound's potential use in regulated applications. These analytical considerations are crucial for researchers sourcing this material for their projects.

The stability profile of 2-[(2,4-Dimethylphenyl)methyl]azetidine under various conditions is another active research area. Preliminary studies suggest that proper storage conditions – typically under inert atmosphere at low temperatures – can significantly extend its shelf life. This information is particularly valuable for process chemists scaling up synthetic routes that incorporate this intermediate.

Looking forward, the scientific community anticipates expanded applications for 2-[(2,4-Dimethylphenyl)methyl]azetidine as research into strained heterocycles continues to advance. Its combination of synthetic accessibility and structural features positions it well for diverse applications in both life sciences and materials development. Ongoing studies are expected to uncover new reactivity patterns and potential uses for this interesting compound.

For researchers working with 2-[(2,4-Dimethylphenyl)methyl]azetidine, understanding its physicochemical properties is essential. The compound's logP, solubility profile, and stability under various pH conditions are key parameters influencing its utility in different applications. These characteristics make it particularly suitable for certain types of chemical transformations and formulation development.

The intellectual property landscape surrounding azetidine-containing compounds like 2-[(2,4-Dimethylphenyl)methyl]azetidine is becoming increasingly complex. Recent patent filings indicate growing commercial interest in this chemical space, particularly for therapeutic applications. This trend underscores the importance of thorough patent searches when considering this compound for research or development projects.

Environmental and safety considerations for 2-[(2,4-Dimethylphenyl)methyl]azetidine follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended when working with this material – a reminder of the increasing emphasis on laboratory safety in modern research environments.

In conclusion, 2-[(2,4-Dimethylphenyl)methyl]azetidine (CAS No. 2411288-33-8) represents an interesting case study in the evolving field of heterocyclic chemistry. Its combination of structural features, synthetic utility, and potential applications across multiple disciplines makes it a compound worth watching as research progresses. The growing body of literature referencing this material suggests it will continue to play a role in advancing both fundamental chemistry and applied research in the coming years.